Cas no 2171898-61-4 (5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171898-61-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6258482
• PubChem ID: 165538290
• Update Time: 2025-06-09

5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid
• EN300-1520232
• 5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}oxolane-2-carboxylic acid
• 2171898-61-4

• Inchi： 1S/C27H32N2O6/c1-17(14-25(30)29-15-18-10-11-24(35-18)26(31)32)12-13-28-27(33)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23-24H,10-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DWEYXYDKYSPNCF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid

Comprehensive Overview of 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171898-61-4)

The compound 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171898-61-4) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives like this compound due to their stability and compatibility with automated peptide synthesizers.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound’s role in synthesizing modified peptides aligns with trends such as anticancer peptide development and neuropeptide research. Its oxolane-2-carboxylic acid moiety further enhances its utility in designing cyclic peptides, a hot topic in drug discovery due to their improved metabolic stability and binding affinity.

The CAS No. 2171898-61-4 is often associated with queries like "Fmoc-amino acid applications" or "oxolane derivatives in peptide synthesis", reflecting its niche yet growing relevance. Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, a common concern among buyers. Additionally, its 3-methylpentanamidomethyl side chain offers steric control, a feature highlighted in forums discussing peptide conformational stability.

From an industrial perspective, this compound’s synthesis involves green chemistry principles, addressing the rising demand for sustainable chemical processes. Its compatibility with microwave-assisted peptide coupling—a frequently searched optimization method—further underscores its modern applicability. Regulatory-compliant documentation, including COA (Certificate of Analysis), is essential for procurement, a detail often queried by quality control professionals.

In summary, 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}oxolane-2-carboxylic acid bridges cutting-edge peptide science and industrial practicality. Its multifaceted role in drug discovery, coupled with its alignment with synthetic chemistry trends, ensures its continued prominence in research pipelines worldwide.